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Compound of Interest

Compound Name: Fmoc-D-Penicillamine

Cat. No.: B12103957

Get Quote

Executive Summary
Fmoc-D-Pen(Trt)-OH is a sterically hindered, orthogonal protected amino acid used to

introduce conformational constraints (e.g., disulfide bridges) into peptide backbones.[2] Unlike

its analog Fmoc-Cys(Trt)-OH, the penicillamine derivative possesses a

-dimethyl substitution.[2] This structural feature significantly impacts its solubility profile,
coupling kinetics, and susceptibility to racemization.

Primary Solvent (DMF): The standard solvent for activation and coupling. Exhibits high

solubility (>0.5 M) and promotes rapid reaction kinetics.

Secondary Solvent (DCM): Excellent solubility. Primarily used for resin swelling, resin

loading, or as a co-solvent to mitigate aggregation in difficult sequences.

Critical Constraint: The steric bulk of the gem-dimethyl group requires optimized activation

protocols (e.g., HATU/HOAt) and extended coupling times compared to standard cysteine

derivatives.
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Structural Impact on Solubility
The molecule comprises three distinct domains that dictate its behavior in solution:

Fmoc Group (Lipophilic): Ensures solubility in organic solvents (DCM, DMF) but can drive

aggregation via

stacking at high concentrations.

Trityl (Trt) Group (Bulky Lipophilic): The extremely bulky trityl group on the sulfur atom

renders the molecule highly hydrophobic. This significantly enhances solubility in non-polar

solvents like DCM.

Penicillamine Core (Steric Hindrance): The

-dimethyl groups create a "neopentyl-like" steric environment. While this does not drastically
reduce solubility, it severely impedes the nucleophilic attack during coupling, necessitating
high-efficiency coupling reagents.

Solubility Matrix: DMF vs. DCM
Feature

DMF (N,N-

Dimethylformamide)
DCM (Dichloromethane)

Solubility Limit High (> 0.5 M) Very High (> 0.8 M)

Role in SPPS Activation & Coupling Dissolution & Resin Loading

Dielectric Constant 36.7 (Polar Aprotic) 8.9 (Moderately Polar)

Swelling Capacity Good for PEG-PS resins Excellent for PS resins

Stability Risk Low (Stable solution)
Moderate (Acidic impurities in

DCM can cleave Trt)

Recommendation Standard Operational Solvent Co-solvent for Aggregation
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Technical Insight: While Fmoc-D-Pen(Trt)-OH is highly soluble in DCM, pure DCM is rarely used

for coupling reactions because it slows down the kinetics of acylation. However, a 1:1

DMF:DCM mixture is often employed for "difficult sequences" to disrupt inter-chain hydrogen

bonding (aggregation).

Operational Protocols
Standard Dissolution Protocol (0.2 M in DMF)
This protocol is designed for automated synthesizers or manual batch synthesis.

Calculate Mass: For a 0.2 M solution, weigh 122.7 mg of Fmoc-D-Pen(Trt)-OH (MW ≈ 613.7

g/mol ) per 1 mL of solvent.

Solvent Addition: Add high-grade (amine-free) DMF.

Vortexing: Vortex for 15–30 seconds. The powder should dissolve rapidly without heating.

Observation: If the solution appears cloudy, check the water content of the DMF. The Trt

group is hydrophobic; water decreases solubility.

Filtration (Optional): If using an automated synthesizer, filter through a 0.45 µm PTFE filter to

protect fluidics.

Activation & Coupling Workflow
Due to the steric hindrance of the penicillamine side chain, standard DIC/HOBt coupling is

often insufficient.

Recommended Reagents:

Activator: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or PyAOP.

Base: DIPEA (Diisopropylethylamine) or TMP (2,4,6-Trimethylpyridine).
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Start: Fmoc-D-Pen(Trt)-OH Solid

Dissolve in DMF (0.2 - 0.5 M)

Is Sequence 'Difficult'?

Standard Path:
Use pure DMF

No

Aggregation Path:
Use 1:1 DMF:DCM

+ Chaotropic Salts (Optional)

Yes

Activation:
Add HATU (0.95 eq) + DIPEA (2 eq)

Coupling Reaction:
2x Coupling Time (vs Cys)

(45 - 60 mins)

QC: Kaiser Test / Chloranil Test

Recouple:
Use PyAOP or HOAt

Fail

Proceed to Wash

Pass

Click to download full resolution via product page

Figure 1: Decision logic for dissolving and coupling sterically hindered Fmoc-D-Pen(Trt)-OH.
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Critical Troubleshooting: Racemization & Stability
Racemization Risks
Like Cysteine, Penicillamine derivatives are prone to racemization (conversion of D-isomer to

L-isomer) during activation. The electron-withdrawing effect of the sulfur atom increases the

acidity of the

-proton.[3]

Risk Factor: High pH and strong bases (e.g., excess DIPEA) promote proton abstraction.

Mitigation:

Use Oxyma Pure/DIC or HOAt based activation (lower racemization rates than HBTU).

If using HATU, keep the base (DIPEA) to < 2.0 equivalents relative to the amino acid.[4]

Use 2,4,6-Collidine (TMP) instead of DIPEA for extremely sensitive couplings.

Stability in DCM (Acid Sensitivity)
The Trityl (Trt) group is acid-labile.[2][5]

The Danger: DCM can slowly decompose to form hydrochloric acid (HCl) upon exposure to

light and air over time.

The Result: Premature cleavage of the Trt group, leading to free thiols, disulfide formation,

and polymerization.

Protocol: Always use fresh, anhydrous DCM or DCM stored over molecular sieves/stabilizers

(e.g., amylene) when dissolving Fmoc-D-Pen(Trt)-OH for long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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